Cas no 2229327-93-7 (3-hydroxy-3-(1H-indazol-7-yl)propanenitrile)

3-Hydroxy-3-(1H-indazol-7-yl)propanenitrile is a versatile synthetic intermediate with significant utility in pharmaceutical and organic chemistry. Its structure, featuring both an indazole moiety and a nitrile group, makes it a valuable building block for the development of bioactive compounds, particularly in medicinal chemistry research. The hydroxyl group enhances reactivity, enabling further functionalization, while the nitrile group offers potential for diverse transformations, such as hydrolysis or reduction. This compound’s stability and well-defined reactivity profile contribute to its reliability in multi-step syntheses. Its applications include the preparation of potential kinase inhibitors and other heterocyclic derivatives, underscoring its importance in drug discovery and development.
3-hydroxy-3-(1H-indazol-7-yl)propanenitrile structure
2229327-93-7 structure
Product Name:3-hydroxy-3-(1H-indazol-7-yl)propanenitrile
CAS No:2229327-93-7
MF:C10H9N3O
MW:187.197961568832
CID:6111257
PubChem ID:165669538
Update Time:2025-05-19

3-hydroxy-3-(1H-indazol-7-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile
    • EN300-1727915
    • 2229327-93-7
    • Inchi: 1S/C10H9N3O/c11-5-4-9(14)8-3-1-2-7-6-12-13-10(7)8/h1-3,6,9,14H,4H2,(H,12,13)
    • InChI Key: MGSUGOWNLGNIEL-UHFFFAOYSA-N
    • SMILES: OC(CC#N)C1C=CC=C2C=NNC=12

Computed Properties

  • Exact Mass: 187.074561919g/mol
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 72.7Ų

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Additional information on 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile

Introduction to 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile (CAS No. 2229327-93-7)

3-hydroxy-3-(1H-indazol-7-yl)propanenitrile, with the CAS number 2229327-93-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a hydroxy group, an indazole moiety, and a nitrile group, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile consists of a central propanenitrile backbone with a hydroxy group and an indazole ring attached to the same carbon atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The hydroxy group can participate in hydrogen bonding, enhancing the compound's solubility and interactions with biological targets. The indazole ring, known for its bioisosteric properties, can mimic the effects of other heterocyclic systems, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile in various therapeutic areas. One notable application is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to modulate these enzymes makes 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile a promising lead for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic properties of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and stability in plasma, which are essential characteristics for a successful therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further assess the safety and efficacy of 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.

In conclusion, 3-hydroxy-3-(1H-indazol-7-yl)propanenitrile (CAS No. 2229327-93-7) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and pharmaceutical science.

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